Cas no 1784787-38-7 (4-(5-chloro-1H-pyrazol-1-yl)phenol)

• Product Name: 4-(5-chloro-1H-pyrazol-1-yl)phenol
• CAS No: 1784787-38-7
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 6491071
• PubChem ID: 84665787
• Update Time: 2025-06-15

4-(5-chloro-1H-pyrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1H-pyrazol-1-yl)phenol
• Phenol, 4-(5-chloro-1H-pyrazol-1-yl)-

• Inchi： 1S/C9H7ClN2O/c10-9-5-6-11-12(9)7-1-3-8(13)4-2-7/h1-6,13H
• InChI Key： KNJFAUNDDGWGBV-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N2C(Cl)=CC=N2)C=C1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 341.3±22.0 °C(Predicted)
• pka: 8?+-.0.15(Predicted)

Additional information on 4-(5-chloro-1H-pyrazol-1-yl)phenol

Chemical Profile of 4-(5-chloro-1H-pyrazol-1-yl)phenol (CAS No. 1784787-38-7)

4-(5-chloro-1H-pyrazol-1-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 1784787-38-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic aromatic molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of 4-(5-chloro-1H-pyrazol-1-yl)phenol consists of a phenolic moiety linked to a chlorinated pyrazole ring. The presence of both electron-donating and electron-withdrawing groups in its framework suggests a rich interplay of electronic properties, which can be exploited for modulating biological targets. Specifically, the chloro substituent on the pyrazole ring enhances the compound's lipophilicity and reactivity, while the phenolic hydroxyl group contributes to hydrogen bonding capabilities and potential redox activity.

In recent years, 4-(5-chloro-1H-pyrazol-1-yl)phenol has been explored for its pharmacological potential in several therapeutic areas. One of the most promising applications lies in its role as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. By targeting specific kinases, compounds like 4-(5-chloro-1H-pyrazol-1-yl)phenol hold promise for developing novel anticancer agents.

Recent studies have demonstrated that derivatives of 4-(5-chloro-1H-pyrazol-1-yl)phenol exhibit inhibitory effects on several kinases, such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). For instance, modifications to the chloro substituent or the phenolic group have been shown to enhance binding affinity and selectivity towards these targets. Such findings are particularly relevant given the increasing emphasis on personalized medicine, where tailored kinase inhibitors could provide more effective treatments for patients with specific genetic profiles.

The compound's ability to interact with biological macromolecules also makes it a valuable scaffold for developing antimicrobial agents. Resistance to conventional antibiotics is a growing global health concern, prompting researchers to explore novel chemical entities with antibacterial properties. Preliminary studies suggest that 4-(5-chloro-1H-pyrazol-1-yl)phenol and its analogs can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, offering a potential solution to this challenge.

Moreover, the structural versatility of 4-(5-chloro-1H-pyrazol-1-yl)phenol allows for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for various therapeutic applications. Computational modeling and molecular docking studies have complemented experimental efforts by predicting binding modes and interactions between 4-(5-chloro-1H-pyrazol-1-yl)phenol derivatives and biological targets, accelerating the drug discovery process.

The synthesis of 4-(5-chloro-1H-pyrazol-1-yl)phenol involves multi-step organic reactions that highlight its synthetic accessibility while maintaining high purity standards. Key synthetic routes include nucleophilic substitution reactions to introduce the chloro group onto the pyrazole ring, followed by coupling reactions to attach the phenolic moiety. Advances in catalytic methods have further streamlined these processes, reducing reaction times and improving yields.

In conclusion, 4-(5-chloro-1H-pyrazol-1-yl)phenol (CAS No. 1784787-38-7) represents a compelling chemical entity with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a valuable tool for developing innovative therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to make significant contributions to the field of medicinal chemistry.